![molecular formula C18H16O5S B2773387 (Z)-2-(4-ethylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl methanesulfonate CAS No. 1164462-39-8](/img/structure/B2773387.png)
(Z)-2-(4-ethylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl methanesulfonate
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Description
(Z)-2-(4-ethylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl methanesulfonate is a chemical compound that belongs to the class of benzofuran derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and material science.
Scientific Research Applications
Oxidation Processes and Intermediate Synthesis
The oxidation of o-Nitrotoluene by Cerium(IV) methanesulfonate, showcasing the reactivity of methanesulfonate groups in oxidative conditions, could inform the synthesis pathways involving (Z)-2-(4-ethylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl methanesulfonate as an intermediate or reactant in similar oxidative environments (Lozar & Savall, 1995).
Catalysis and Reaction Mechanisms
Research into novel base-catalyzed rearrangement of sultone oximes to 1,2-benzisoxazole-3-methane sulfonate derivatives emphasizes the role of methanesulfonate as a key functional group in catalytic processes, potentially relevant for reactions involving this compound (Arava et al., 2007).
Metal-Organic Frameworks and Gas Adsorption
The development of polar sulfone-functionalized oxygen-rich metal-organic frameworks for highly selective CO2 capture and sensitive detection of acetylacetone at ppb level illustrates the utility of sulfone groups in enhancing the functionality of porous materials. This research could guide the application of this compound in the synthesis or modification of advanced materials with specific gas adsorption properties (Chakraborty et al., 2020).
Synthetic Chemistry and New Material Development
The synthesis of 1-(2,3-dihydrobenzofuran-3-yl)-methanesulfonohydrazides through the insertion of sulfur dioxide showcases innovative approaches to constructing complex molecules. This method's radical process involving intramolecular cyclization and sulfur dioxide insertion might offer insights into synthesizing related compounds like this compound for various applications (An, Zheng, & Wu, 2014).
properties
IUPAC Name |
[(2Z)-2-[(4-ethylphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] methanesulfonate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16O5S/c1-3-12-4-6-13(7-5-12)10-17-18(19)15-9-8-14(11-16(15)22-17)23-24(2,20)21/h4-11H,3H2,1-2H3/b17-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRZICIRGTKAROR-YVLHZVERSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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